Cas no 218772-92-0 (trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid)

• Product Name: trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid
• CAS No: 218772-92-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD03788640
• CID: 253482
• PubChem ID: 24720881
• Update Time: 2025-10-29

trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,3R)-rel-
• LogP
• TRANS-3-(TERT-BUTOXYCARBONYLAMINO)CYCLOHEXANECARBOXYLIC ACID
• Trans-3-Tert-Butoxycarbonylaminocyclohexanecarboxylic Acid
• trans-3-tert-Butoxycarbonylaminocyclohexane-carboxylic acid
• trans-3-((tert-Butoxycarbonyl)amino)cyclohexanecarboxylic acid
• trans-3-Boc-amino-cyclohexanecarboxylic acid
• Boc-trans-1,3-aminocyclohexane carboxylic acid
• (1R,3R)-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid
• JSGHMGKJNZTKGF-RKDXNWHRSA-N
• EN300-365056
• (1R,3R)-3-((tert-butoxycarbonyl)amino)cyclohexane-1-carboxylic acid
• (Cyclohexanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,3R))
• (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylicacid
• rac-(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• (1R,3R)-3-(Boc-amino)-cyclohexane-1-carboxylic acid
• SCHEMBL2320603
• Boc-trans-3-aminocyclohexanecarboxylic acid
• MFCD24395695
• (1R,3R)-3-Boc-Aminocyclohexane-1-Carboxylic Acid
• CS-0053618
• Z2306816968
• 1430938-32-1
• MFCD03788640
• A1-00046
• AKOS027327651
• EN300-1071319
• (1R,3R)-3-Boc-amino-cyclohexanecarboxylic acid
• (1R,3R)-3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylic acid
• Cyclohexanecarboxylicacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-,(1R,3R)-rel-
• (1R,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• (1R, 3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• TRANS-3-TERT-BUTOXYCARBONYLAMINO-CYCLOHEXANECARBOXYLIC ACID
• (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• (1R,3R)-3-([(tert-Butoxy)carbonyl]amino)cyclohexane-1-carboxylic acid
• rel-(1R,3R)-3-((tert-Butoxycarbonyl)amino)cyclohexane-1-carboxylic acid
• AS-37068
• P17418
• 218772-92-0
• trans-3-(Boc-amino)cyclohexanecarboxylic acid
• DB-160557
• trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid

• MDL： MFCD03788640
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-9-6-4-5-8(7-9)10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9-/m1/s1
• InChI Key： JSGHMGKJNZTKGF-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 243.14713
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 396.7°C at 760 mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.493
• PSA: 75.63
• LogP: 2.54540

Additional information on trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid

Comprehensive Overview of trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid (CAS No. 218772-92-0)

trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid (CAS No. 218772-92-0) is a specialized organic compound widely utilized in pharmaceutical synthesis, peptide chemistry, and material science. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the cyclohexane backbone, make it a versatile intermediate for drug discovery and bioconjugation applications. Researchers and industries value this compound for its stability, solubility, and compatibility with diverse reaction conditions.

In recent years, the demand for Boc-protected amino acids like trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid has surged due to their critical role in peptide synthesis. With the growing interest in targeted drug delivery and biologics, this compound is often searched alongside terms such as "peptide coupling reagents," "Boc deprotection methods," and "cyclohexane derivatives in medicine." Its application extends to the development of protease inhibitors and chiral auxiliaries, aligning with trends in personalized medicine and green chemistry.

The synthesis of CAS No. 218772-92-0 typically involves multi-step organic reactions, including carboxylation and Boc protection of the amino group. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity (>98%), a key factor for its use in GMP-compliant pharmaceutical production. Users frequently inquire about "scaling up Boc-amino acid synthesis" or "solvent selection for trans-3-Boc-cyclohexanecarboxylic acid," reflecting industrial scalability concerns.

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Environmental and regulatory aspects of trans-3-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid are also noteworthy. It complies with REACH and FDA guidelines for non-hazardous intermediates, making it suitable for global supply chains. Discussions on "sustainable Boc-group removal" or "biodegradability of cyclohexane carboxylates" resonate with the shift toward eco-friendly chemistry. Suppliers often highlight its low toxicity and compatibility with continuous flow chemistry systems.

In summary, CAS No. 218772-92-0 exemplifies the intersection of synthetic utility and modern research demands. Its applications span from small-molecule APIs to biomaterials, with ongoing studies exploring its use in metal-organic frameworks (MOFs) and enzyme mimics. By addressing both technical specifications and industry trends, this overview serves as a authoritative resource for chemists, procurement specialists, and R&D teams.